Cas no 5625-44-5 (2,5-Piperazinedione,3,6-bis(1-methylethyl)-)

2,5-Piperazinedione,3,6-bis(1-methylethyl)- structure
5625-44-5 structure
Product Name:2,5-Piperazinedione,3,6-bis(1-methylethyl)-
CAS No:5625-44-5
MF:C10H18N2O2
MW:198.262122631073
CID:374632
PubChem ID:519728
Update Time:2025-04-19

2,5-Piperazinedione,3,6-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,3,6-bis(1-methylethyl)-
    • 3,6-di(propan-2-yl)piperazine-2,5-dione
    • cyclo(valylvalyl)
    • 3,6-Diisopropylpiperazine-2,5-dione
    • 3,6-Diisopropylpiperazin-2,5-dione
    • L-Valyl-valine anhydride
    • (l,l)-cis-3,6-Diisopropylpiperazine-2,5-dione
    • Valylvaline anhydride
    • 2,5-Piperazinedione, 3,6-bis(1-methylethyl)-
    • 3,6-diisopropylpipera-zine-2,5-dione
    • 3,6-Diisopropyl-2,5-piperazinedione
    • 3,6-Di(propan-2-yl)-3,6-dihydropyrazine-2,5-diol
    • 5625-44-5
    • 2,5 Piperazinedione, 3,6-bis(1-methylethyl)-, (35)-trans-
    • 3S-cis isomer of cyclo(valylvalyl)
    • AKOS006281827
    • SCHEMBL6439632
    • 3,6-Diisopropyl-2,5-piperazinedione #
    • DTXSID00971680
    • Inchi: 1S/C10H18N2O2/c1-5(2)7-9(13)12-8(6(3)4)10(14)11-7/h5-8H,1-4H3,(H,11,14)(H,12,13)
    • InChI Key: QGMAWEIDGADSAC-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)C)NC(C(C(C)C)N1)=O

Computed Properties

  • Exact Mass: 198.13694
  • Monoisotopic Mass: 198.136828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1.4
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Density: 1.012
  • Boiling Point: 428.7°Cat760mmHg
  • Flash Point: 184.8°C
  • Refractive Index: 1.455
  • PSA: 58.2
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